Ginsenoside F5

• Molecular Formula: C41H70O13
• Molecular Weight: 771.0 g/mol
• InChI: InChI=1S/C41H70O13/c1-20(2)10-9-13-41(8,54-36-33(50)31(48)30(47)25(53-36)19-51-35-32(49)29(46)24(18-42)52-35)21-11-15-39(6)28(21)22(43)16-26-38(5)14-12-27(45)37(3,4)34(38)23(44)17-40(26,39)7/h10,21-36,42-50H,9,11-19H2,1-8H3/t21-,22+,23-,24-,25+,26+,27-,28-,29-,30+,31-,32+,33+,34-,35+,36-,38+,39+,40+,41-/m0/s1
• InChIKey: KWRQPASKWCJCPI-DOGUGFTJSA-N

Ginsenoside F5: Protopanaxatriol Saponin Standard

Ginsenoside F5 is a rare protopanaxatriol (PPT)-type dammarane triterpenoid saponin isolated from Panax ginseng flower buds, leaves, and roots [1]. Its structure comprises a 20(S)-protopanaxatriol aglycone core with an α-L-arabinofuranosyl(1→6)-β-D-glucopyranosyl disaccharide moiety at C-20 [2], with a molecular formula of C41H70O13 and molecular weight of 770.99 g/mol . As a naturally low-abundance ginsenoside, Ginsenoside F5 has attracted research interest for its pro-apoptotic activity against leukemia cells [3] and its computational identification as a top-ranked ligand for the cancer- and immune-associated receptor ADGRG3/GPR97 among 128 screened ginsenosides [4].

1 Analytical standard for protopanaxatriol saponin research

2 Isomer-specific purity verification for flower bud extract standardization

3 Rare saponin from Panax ginseng flower buds — not a bulk commodity

• [1] Li KK, et al. Dammarane-type saponins from the flower buds of Panax ginseng and their effects on human leukemia cells. International Journal of Molecular Sciences. View Source
• [2] Dou DQ, et al. (1996). Studies on new minor constituents from the leaves of Panax ginseng C.A. Meyer. Journal of Chinese Pharmaceutical Sciences, 5(1): 48. View Source
• [3] Nag SA, et al. (2012). Ginsenosides as anticancer agents: In vitro and in vivo activities, structure-activity relationships, and molecular mechanisms. Frontiers in Pharmacology. View Source
• [4] Lu J. (2025). Computational Prediction of Ginsenosides Targeting ADGRG3/GPR97 in Cancer and Immune Pathways: A Multi-Faceted In Silico Approach. Applied Sciences, 15(8): 4332. View Source

Ginsenoside F5: Not Interchangeable with F1 or Rg3

Although Ginsenoside F5 shares the protopanaxatriol aglycone core with numerous other ginsenosides including Re, Rg1, Rg2, Rh1, and F1, substitution is not scientifically valid due to distinct differences in glycosylation pattern, target engagement profile, and resulting biological activity [1]. While many PPT-type ginsenosides exhibit broad anti-inflammatory activity via p38 MAPK and NF-κB modulation [2], Ginsenoside F5 demonstrates a unique computational binding signature: it ranked among the top five ginsenoside ligands for ADGRG3 (GPR97) from a screening library of 128 compounds, with a binding energy of −10.5 kcal/mol [3]—a target not prominently engaged by more abundant ginsenosides. Furthermore, the PPT-type class exhibits substantial heterogeneity in cytotoxic potency; for example, in HL-60 leukemia cells, Ginsenoside F5 exhibits an IC50 of 62.4 μM compared to 23.2 μM for Ginsenoside F1 [4], while Rg2 shows an IC50 of 9.0 μM [5]. These divergent potencies and target preferences underscore that even closely related PPT congeners cannot be assumed interchangeable, and experimental design requires compound-specific selection criteria.

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Cytotoxicity profile differs from F1 or Rg3

Cell-model response endpoints vary significantly; distinct concentration ranges are needed to achieve comparable assay outcomes.

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Sugar moiety alters metabolic stability

Terminal arabinofuranose at C-20 (vs. glucose in F1) may shift deglycosylation kinetics and target engagement, limiting direct substitution.

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Supply chain complexity for rare saponin

Flower bud-specific extraction and isomer-resolving purification are required for batch consistency; generic root saponin supply does not ensure identity.

• [1] Piao XM, et al. (2020). Diversity of Ginsenoside Profiles Produced by Various Processing Technologies. Molecules, 25(19): 4390. View Source
• [2] Arafa ESA, et al. (2021). The promising therapeutic potentials of ginsenosides mediated through p38 MAPK signaling inhibition. Heliyon, 7(11): e08354. View Source
• [3] Lu J. (2025). Computational Prediction of Ginsenosides Targeting ADGRG3/GPR97 in Cancer and Immune Pathways. Applied Sciences, 15(8): 4332. View Source
• [4] Li KK, et al. Dammarane-type saponins from the flower buds of Panax ginseng and their effects on human leukemia cells. View Source
• [5] Nag SA, et al. (2012). Anticancer Activities of Protopanaxadiol- and Protopanaxatriol-Type Ginsenosides. Table 2. View Source

Ginsenoside F5: Cytotoxicity & HPLC Differentiation

HL-60 Cytotoxicity: F5 vs. F1

In a 2025 in silico virtual screening of 128 ginsenosides, Ginsenoside F5 was identified as one of the top five candidates for binding to ADGRG3 (GPR97), a G protein-coupled receptor implicated in cancer progression and immune modulation [1]. Ginsenoside F5 achieved a molecular docking binding energy of −10.5 kcal/mol, ranking third among the five top candidates (Rg3: −10.7 kcal/mol; Rk3: −10.6 kcal/mol; F5: −10.5 kcal/mol; Rg7: −10.4 kcal/mol; F1: −10.3 kcal/mol) [2].

HL-60 Cytotoxicity

Head-to-head

IC50 62.4 µM (F5) vs 23.2 µM (F1); 2.7-fold less potent

Supports distinct concentration-range selection in apoptosis assays

HL-60 leukemia cell model; MTT-based viability

Evidence Dimension	In silico molecular docking binding energy to ADGRG3/GPR97
Target Compound Data	−10.5 kcal/mol
Comparator Or Baseline	Rg3: −10.7 kcal/mol; Rk3: −10.6 kcal/mol; Rg7: −10.4 kcal/mol; F1: −10.3 kcal/mol
Quantified Difference	F5 binding energy within 0.2 kcal/mol of top-ranked Rg3; 0.2 kcal/mol stronger than F1
Conditions	Virtual screening of 128 ginsenosides via AutoDock Vina molecular docking; ADGRG3/GPR97 receptor structure

Why This Matters

This evidence positions Ginsenoside F5 as a prioritized candidate for studies targeting the ADGRG3-GPCR axis in oncology or immunology, where substitution with a structurally similar but computationally inferior PPT-type analog would risk experimental failure.

• [1] Lu J. (2025). Computational Prediction of Ginsenosides Targeting ADGRG3/GPR97 in Cancer and Immune Pathways: A Multi-Faceted In Silico Approach. Applied Sciences, 15(8): 4332. View Source
• [2] DOAJ. (2025). Computational Prediction of Ginsenosides Targeting ADGRG3/GPR97 in Cancer and Immune Pathways. Directory of Open Access Journals. View Source

SK-MEL-5 Melanoma Cytotoxicity and Selectivity

In a direct comparative study of dammarane-type saponins isolated from Panax ginseng flower buds, Ginsenoside F5 demonstrated cytotoxic activity against HL-60 human leukemia cells with an IC50 of 62.4 μM, whereas the structurally related Ginsenoside F1 exhibited an IC50 of 23.2 μM [1]. Both compounds induced chromatin condensation and increased the sub-G1 hypodiploid cell population, confirming apoptosis as the mechanism of action [2].

SK-MEL-5 Cytotoxicity

Cross-study context

IC50 81.7 µM (SK-MEL-5 melanoma)

Indicates cell-type-dependent cytotoxicity profile

Cross-study comparison; internal reference HL-60 IC50 62.4 µM

Evidence Dimension	Cytotoxic IC50 against HL-60 human leukemia cells
Target Compound Data	62.4 μM
Comparator Or Baseline	Ginsenoside F1: 23.2 μM
Quantified Difference	F5 is approximately 2.7-fold less potent than F1 (62.4 vs. 23.2 μM)
Conditions	HL-60 human leukemia cell line; apoptosis measured via chromatin condensation and sub-G1 hypodiploid cell population increase

Why This Matters

This difference in potency, despite both being PPT-type ginsenosides, demonstrates that minor structural variations produce non-trivial differences in cytotoxic efficacy, requiring researchers to select the appropriate analog based on specific potency requirements rather than assuming class-level equivalence.

• [1] Li KK, et al. Dammarane-type saponins from the flower buds of Panax ginseng and their effects on human leukemia cells. IC50 values: Floralginsenoside Ta 36.3 μM, F1 23.2 μM, F5 62.4 μM. View Source
• [2] Nag SA, et al. (2012). Table 2: Anticancer Activities of Protopanaxadiol- and Protopanaxatriol-Type Ginsenosides. Evidence-Based Complementary and Alternative Medicine. View Source

HPLC Purity: F5 vs. F3 Isomer

A patent filing (SEO HYUN) discloses a cosmetic composition for protecting scalp and improving hair that specifically comprises Ginsenoside F5 derived from leaf and stem of hydroponically cultivated ginseng, combined with gold sericin derived from gold silkworm as active ingredients [1]. The patent claims a concentration range of 0.001 to 10 wt% Ginsenoside F5 [2]. This represents a specific, filed industrial application that names Ginsenoside F5 individually, rather than relying on generic "ginsenoside mixture" claims.

Isomer-Specific HPLC

Method context

RP-HPLC resolves F5 from F3 isomer; purity ≥96% achievable

Ensures isomeric identity verification for procurement

C18 column; validated for flower bud extracts

Evidence Dimension	Patent-cited industrial application specificity
Target Compound Data	Ginsenoside F5 specified at 0.001–10 wt% in cosmetic formulation
Comparator Or Baseline	Typical ginseng cosmetic patents cite total ginsenoside extract mixtures without specifying individual congeners
Quantified Difference	Compound-specific formulation claim vs. generic extract claim
Conditions	Hydroponically cultivated ginseng (120+ days) leaf and stem as source material

Why This Matters

For procurement in industrial R&D settings, this patent indicates that Ginsenoside F5 has been identified as having specific utility in a defined commercial product category, which may not be replicated by substituting with another ginsenoside congener lacking similar intellectual property positioning.

• [1] SEO HYUN. Cosmetic composition for protecting scalp and improving hair, comprising ginsenoside F5 derived from leaf and stem of ginseng and gold sericin. Patent Abstract. View Source
• [2] Zhangqiaokeyan Patent Database. SEO HYUN patent abstract: ginsenoside F5 and gold sericin as active ingredients for scalp protection and hair improvement. View Source

Predicted Oral Bioavailability vs. Other Ginsenosides

Based on admetSAR 2.0 computational predictions, Ginsenoside F5 demonstrates a predicted human oral bioavailability probability of 0.7286 (approximately 72.86%), with a blood-brain barrier penetration probability of 0.6000 (60.00%) [1]. These values provide a baseline reference for researchers considering Ginsenoside F5 for in vivo studies, though experimental pharmacokinetic validation is required [2].

Predicted Oral BA

Class-level inference

Probability 0.7286 (admetSAR 2.0)

Supports early-stage ADMET property differentiation

In silico prediction; requires in vivo validation

Evidence Dimension	In silico ADMET predicted human oral bioavailability probability
Target Compound Data	0.7286 (72.86% probability)
Comparator Or Baseline	No direct comparator data available; represents compound-specific computational prediction
Quantified Difference	Not applicable—insufficient comparative data
Conditions	admetSAR 2.0 in silico prediction model

Why This Matters

The predicted oral bioavailability value informs experimental design for in vivo studies, though it should be interpreted as a computational estimate rather than an experimentally validated parameter, and does not by itself establish superiority over comparator ginsenosides.

• [1] PlantaE DB. (2024). Ginsenoside F5 ADMET Properties via admetSAR 2.0. View Source
• [2] Journal of Ginseng Research. (2025). In vivo metabolism, pharmacokinetics, and pharmacological activities of ginsenosides from ginseng. 49(5): 479-487. View Source

Ginsenoside Class Heterogeneity: Cross-Study Comparison of Cytotoxic IC50 Values Among PPT-Type Ginsenosides

Cross-study comparison of published HL-60 leukemia cell cytotoxicity data reveals substantial heterogeneity among protopanaxatriol-type ginsenosides: Ginsenoside F5 exhibits an IC50 of 62.4 μM, Ginsenoside F1 23.2 μM, and Ginsenoside Rg2 9.0 μM under comparable experimental conditions [1]. This approximately 7-fold range in potency (9.0–62.4 μM) among congeners sharing the same PPT aglycone core underscores that glycosylation pattern and sugar moiety composition are critical determinants of biological activity [2].

Evidence Dimension	Cytotoxic IC50 against HL-60 human leukemia cells
Target Compound Data	62.4 μM
Comparator Or Baseline	Ginsenoside F1: 23.2 μM; Ginsenoside Rg2: 9.0 μM
Quantified Difference	F5 is 2.7-fold less potent than F1; 6.9-fold less potent than Rg2
Conditions	HL-60 human leukemia cell line; cross-study compilation with noted limitations regarding inter-study variation

Why This Matters

This evidence demonstrates that within the PPT-type ginsenoside class, F5 occupies a distinct potency niche—less cytotoxic than F1 or Rg2—which may be advantageous for applications requiring moderate rather than maximal cytotoxicity, such as chemoprevention or immunomodulation rather than direct tumor cell killing.

• [1] Nag SA, et al. (2012). Table 2: Anticancer Activities of Protopanaxadiol- and Protopanaxatriol-Type Ginsenosides. F5: 62.4 μM; Rg2: 9.0 μM. View Source
• [2] Fan W, et al. (2024). Rare ginsenosides: A unique perspective of ginseng research. Journal of Advanced Research, 66: 303-322. View Source

Ginsenoside F5 Research and Industrial Applications

Apoptosis Studies in HL-60 Leukemia

Investigators studying ADGRG3/GPR97 signaling in leukemia, cancer-immune interactions, or GPCR-mediated inflammation should prioritize Ginsenoside F5 procurement. Evidence shows F5 ranks among the top five ginsenoside ligands for ADGRG3 from a 128-compound virtual screen with a binding energy of −10.5 kcal/mol, within 0.2 kcal/mol of the top-ranked Rg3 [1]. ADGRG3 shows notable overexpression in leukemia [2], aligning with F5's experimentally validated activity in HL-60 cells [3]. This scenario leverages the unique intersection of computational target prediction and experimental cytotoxicity data.

QC Standard for Ginseng Flower Bud Extracts

Researchers requiring a PPT-type ginsenoside with confirmed but moderate cytotoxic activity in leukemia models should select Ginsenoside F5. Direct comparative data demonstrates an IC50 of 62.4 μM against HL-60 cells [1], which is less potent than Ginsenoside F1 (23.2 μM) or Rg2 (9.0 μM) [2]. This intermediate potency makes F5 suitable for studies exploring chemoprevention, differentiation induction, or combination regimens where maximal single-agent cytotoxicity is not the primary objective. The apoptosis mechanism has been confirmed via chromatin condensation and sub-G1 population increase [3].

Comparative Pharmacology of Protopanaxatriol Glycosides

Cosmetic and personal care product developers working on scalp-protective or hair-improving formulations should consider Ginsenoside F5 as a patent-cited active ingredient. A filed patent specifically claims a composition comprising Ginsenoside F5 (0.001–10 wt%) combined with gold sericin for protecting scalp and improving hair [1]. The specification of Ginsenoside F5 derived from hydroponically cultivated ginseng leaf and stem [2] indicates that this specific congener, rather than a generic ginsenoside mixture, has been identified as the component of interest for this industrial application.

Melanoma Cell Selectivity Screening

Investigators conducting systematic structure-activity relationship (SAR) studies across protopanaxatriol-type ginsenosides should include Ginsenoside F5 as a critical comparator. F5 differs from F1, Rg2, Rh1, and Re in its unique α-L-arabinofuranosyl(1→6)-β-D-glucopyranosyl disaccharide at C-20 [1], and published potency data across this class reveals a 7-fold range in HL-60 cytotoxicity (9.0–62.4 μM) [2]. Including F5 in SAR panels enables elucidation of how specific glycosylation patterns modulate biological activity and target engagement, supporting rational ginsenoside selection for downstream applications.

Application

Selection Property

Validation Focus

Leukemia cell apoptosis studies

Cell-model apoptosis endpoint context

Distinct concentration-range response vs. F1

Botanical extract standardization

Isomer-specific HPLC purity benchmark

Verification of F5 identity vs. F3 isomer

PPT glycoside SAR studies

Sugar-moiety influence on bioactivity

Metabolic stability and target engagement profiling

Solid tumor cytotoxicity screening

Cell-type selectivity profile

Melanoma cell-line response monitoring

• [1] Lu J. (2025). Computational Prediction of Ginsenosides Targeting ADGRG3/GPR97 in Cancer and Immune Pathways. Applied Sciences, 15(8): 4332. View Source
• [2] DOAJ. (2025). Virtual screening of 128 ginsenosides identified five top candidates including F5 with −10.5 kcal/mol binding energy. View Source
• [3] Li KK, et al. Dammarane-type saponins from the flower buds of Panax ginseng and their effects on human leukemia cells. View Source
• [4] Nag SA, et al. (2012). Table 2: Anticancer Activities of Protopanaxadiol- and Protopanaxatriol-Type Ginsenosides. View Source
• [5] SEO HYUN. Cosmetic composition for protecting scalp and improving hair, comprising ginsenoside F5 and gold sericin. View Source
• [6] Dou DQ, et al. (1996). Studies on new minor constituents from the leaves of Panax ginseng C.A. Meyer. Journal of Chinese Pharmaceutical Sciences. View Source